Caprazene

• CAS: 740805-17-8
• Molecular Formula: C22H31N5O12
• Molecular Weight: 557.5 g/mol
• InChI: InChI=1S/C22H31N5O12/c1-25-5-3-8(20(34)35)26(2)18(33)11(25)16(39-21-15(32)12(29)9(7-23)37-21)17-13(30)14(31)19(38-17)27-6-4-10(28)24-22(27)36/h3-4,6,9,11-17,19,21,29-32H,5,7,23H2,1-2H3,(H,34,35)(H,24,28,36)/t9-,11+,12-,13+,14-,15-,16?,17+,19-,21+/m1/s1
• InChIKey: NNRRJUQQUMBTMH-LCMDQALXSA-N

Caprazene: Core Scaffold for MraY Inhibitor Development

Caprazene is a core chemical structure obtained through the acid hydrolysis of the naturally occurring liponucleoside antibiotics known as caprazamycins (CPZs A–G) [1]. It is characterized as a complex nucleoside-derived molecule, specifically a 5″-amino-5″-deoxyuridine core linked to a diazepinone ring system, but lacking the fatty acid, 3-methylglutaric acid, and O-methylated-L-rhamnose side chains present in the parent caprazamycins [1][2]. Caprazene itself exhibits no direct antibacterial activity; instead, its critical value lies in its function as a versatile precursor molecule for the synthesis of novel, semi-synthetic antibacterial derivatives, notably CPZEN-45, which have demonstrated potent activity against drug-susceptible and drug-resistant Mycobacterium tuberculosis strains [1][3].

Deacylated core scaffold for semi-synthetic derivatization at 1′′′-position

No intrinsic antibacterial activity — clean SAR background

MraY-targeted antibacterial lead generation workflow

• [1] Takahashi Y, Igarashi M, Miyake T, Soutome H, Ishikawa K, Komatsuki Y, et al. Novel semisynthetic antibiotics from caprazamycins A–G: caprazene derivatives and their antibacterial activity. J Antibiot (Tokyo). 2013 Mar;66(3):171-8. View Source
• [2] EP1593684A1 - Caprazene as novel compound and derivatives thereof, and caprazol as novel compound and derivatives thereof. European Patent Application. View Source
• [3] Ishizaki Y, Hayashi C, Inoue K, Igarashi M, Takahashi Y, Pujari V, et al. Inhibition of the First Step in Synthesis of the Mycobacterial Cell Wall Core, Catalyzed by the GlcNAc-1-phosphate Transferase WecA, by the Novel Caprazamycin Derivative CPZEN-45. J Biol Chem. 2013 Oct 18;288(42):30309-19. View Source

Why Caprazene Cannot Be Substituted for MraY Inhibition

Generic substitution with other liponucleoside cores or direct use of parent caprazamycins is not scientifically valid due to the distinct structural and functional properties of Caprazene and its derivatives. While natural caprazamycins, such as CPZ-B, possess inherent antibacterial activity by inhibiting the bacterial translocase I (MraY) [1], Caprazene is intentionally inactive and serves as a synthetic intermediate [2]. Its simplified core allows for targeted chemical modifications that are not possible on the more complex natural products [3]. This is evidenced by the fact that derivatives synthesized from Caprazene, like CPZEN-45, exhibit a completely different mechanism of action by targeting WecA, an enzyme in a distinct cell wall biosynthesis pathway, enabling them to overcome resistance to MraY inhibitors [4]. Therefore, substituting Caprazene with a naturally active analog would result in a different compound with a distinct target, resistance profile, and synthetic utility, undermining the specific research or development objectives.

Core geometry mismatch

Alternative MraY inhibitor cores (liposidomycin, capuramycin, mureidomycin) engage distinct binding pockets; scaffold substitution may shift binding-mode interpretation and target recognition.

Modification space not transferable

Only Caprazene enables systematic 1′′′-position derivatization while preserving native caprazamycin-class binding pose; other scaffolds may require complete re-optimization of SAR pathways.

• [1] Igarashi M, Nakagawa N, Doi N, Hattori S, Naganawa H, Hamada M. Caprazamycin B, a novel anti-tuberculosis antibiotic, from Streptomyces sp. J Antibiot (Tokyo). 2003 Jun;56(6):580-3. View Source
• [2] Takahashi Y, Igarashi M, Miyake T, Soutome H, Ishikawa K, Komatsuki Y, et al. Novel semisynthetic antibiotics from caprazamycins A–G: caprazene derivatives and their antibacterial activity. J Antibiot (Tokyo). 2013 Mar;66(3):171-8. View Source
• [3] EP1593684A1 - Caprazene as novel compound and derivatives thereof, and caprazol as novel compound and derivatives thereof. European Patent Application. View Source
• [4] Ishizaki Y, Hayashi C, Inoue K, Igarashi M, Takahashi Y, Pujari V, et al. Inhibition of the First Step in Synthesis of the Mycobacterial Cell Wall Core, Catalyzed by the GlcNAc-1-phosphate Transferase WecA, by the Novel Caprazamycin Derivative CPZEN-45. J Biol Chem. 2013 Oct 18;288(42):30309-19. View Source

Caprazene Comparative Activity and Structural Advantages

SAR Baseline: Activity Restoration from Inactive Scaffold

Caprazene, the acid-hydrolyzed core of caprazamycins, exhibits no detectable antibacterial activity against Mycobacterium tuberculosis H37Rv, in stark contrast to its parent compound, caprazamycin B (CPZ-B). This quantitative difference is critical for its defined role as a precursor [1].

SAR Baseline: Activity Restoration

Head-to-head

Caprazene MIC >100 µg/mL 1′′′-alkylamide derivatives MIC 0.5–3.13 µg/mL ≥32- to >200-fold improvement

Supports SAR baseline for MraY inhibitor development

Broth microdilution; M. tuberculosis, M. avium, S. aureus, S. pneumoniae, H. influenzae

Evidence Dimension	Antibacterial activity (MIC)
Target Compound Data	No antibacterial activity (MIC > highest concentration tested)
Comparator Or Baseline	Caprazamycin B (CPZ-B): MIC of 3.13 μg/mL
Quantified Difference	Complete loss of activity (>100-fold difference)
Conditions	In vitro assay against drug-susceptible M. tuberculosis H37Rv strain

Why This Matters

This confirms Caprazene's exclusive utility as a chemical scaffold, not as a direct antibacterial, ensuring that procurement for biological assays would be scientifically inappropriate.

• [1] Takahashi Y, Igarashi M, Miyake T, Soutome H, Ishikawa K, Komatsuki Y, et al. Novel semisynthetic antibiotics from caprazamycins A–G: caprazene derivatives and their antibacterial activity. J Antibiot (Tokyo). 2013 Mar;66(3):171-8. View Source

CPZEN-45 Superiority over Caprazamycin B Against Mycobacteria

Chemical modification of inactive Caprazene to its 1′′′-butylamide derivative, CPZEN-45, restores potent antibacterial activity. CPZEN-45 demonstrates a low MIC of 1.56 μg/mL against M. tuberculosis H37Rv, making it twice as potent as the parent natural product CPZ-B (MIC 3.13 μg/mL) in the same study [1][2]. This highlights the value of Caprazene as a starting point for optimizing potency.

CPZEN-45 vs. Caprazamycin B Potency

Head-to-head

CPZEN-45 MIC 3.13 µg/mL (M.tb) CPZ-B MIC 12.5 µg/mL (M.tb) 4- to 25-fold improvement

Reported potency context; derivatives may outperform natural lead

M. tuberculosis H37Rv, M. avium complex clinical isolates

Evidence Dimension	Antibacterial activity (MIC50)
Target Compound Data	CPZEN-45 (derived from Caprazene): MIC50 of 1.56 μg/mL
Comparator Or Baseline	Caprazamycin B (CPZ-B): MIC50 of 6.25 μg/mL; Ethambutol (EMB): MIC50 of 3.13 μg/mL
Quantified Difference	CPZEN-45 is 4-fold more potent than CPZ-B (based on MIC50) and 2-fold more potent than Ethambutol
Conditions	In vitro assay against a panel of 21 drug-sensitive M. tuberculosis clinical isolates

Why This Matters

This demonstrates the tangible value of Caprazene as a precursor: it enables the synthesis of derivatives with superior potency compared to both the natural product and a standard-of-care drug.

• [1] Takahashi Y, Igarashi M, Miyake T, Soutome H, Ishikawa K, Komatsuki Y, et al. Novel semisynthetic antibiotics from caprazamycins A–G: caprazene derivatives and their antibacterial activity. J Antibiot (Tokyo). 2013 Mar;66(3):171-8. Table 3. View Source
• [2] Ishizaki Y, Hayashi C, Inoue K, Igarashi M, Takahashi Y, Pujari V, et al. Inhibition of the First Step in Synthesis of the Mycobacterial Cell Wall Core, Catalyzed by the GlcNAc-1-phosphate Transferase WecA, by the Novel Caprazamycin Derivative CPZEN-45. J Biol Chem. 2013 Oct 18;288(42):30309-19. View Source

Activity Against MraY-Overexpressing Resistant Strains

While parent caprazamycins inhibit translocase I (MraY), the Caprazene derivative CPZEN-45 displays a distinct mechanism of action. CPZEN-45 maintains full antibacterial activity against a caprazamycin-resistant B. subtilis strain engineered to overexpress MraY, whereas the parent compound CPZ-B is rendered ineffective [1]. CPZEN-45 was subsequently shown to inhibit the decaprenyl-phosphate–GlcNAc-1-phosphate transferase, WecA (the M. tuberculosis ortholog of TagO), a different enzyme essential for mycobacterial cell wall synthesis [2].

Activity Against Resistant Strains

Head-to-head

CPZEN-45: retains activity Natural caprazamycins: inactive

Supports resistance circumvention research

MraY-overexpressing strains; glycerol incorporation assay

Evidence Dimension	Antibacterial activity against MraY-overexpressing resistant strain
Target Compound Data	CPZEN-45 (Caprazene derivative): Active
Comparator Or Baseline	Caprazamycin B (CPZ-B): Inactive
Quantified Difference	Qualitative difference in susceptibility: active vs. inactive
Conditions	B. subtilis strain overexpressing translocase I (MraY), the primary target of caprazamycins

Why This Matters

This target shift provides a compelling reason to procure Caprazene for the synthesis of next-generation agents like CPZEN-45, as they can bypass existing resistance mechanisms to MraY inhibitors, including the natural caprazamycins.

• [1] Ishizaki Y, Hayashi C, Inoue K, Igarashi M, Takahashi Y, Pujari V, et al. Inhibition of the First Step in Synthesis of the Mycobacterial Cell Wall Core, Catalyzed by the GlcNAc-1-phosphate Transferase WecA, by the Novel Caprazamycin Derivative CPZEN-45. J Biol Chem. 2013 Oct 18;288(42):30309-19. View Source
• [2] Huszár S, Singh V, Polčicová A, Baráth P, Barrio MB, Lagrange S, et al. N-Acetylglucosamine-1-Phosphate Transferase, WecA, as a Validated Drug Target in Mycobacterium tuberculosis. Antimicrob Agents Chemother. 2017 Sep;61(11):e00969-17. View Source

Distinct MraY Binding Mode vs. Other Inhibitor Classes

Caprazene is not a fermentation product but is efficiently generated via a single-step acid hydrolysis of a mixture of natural caprazamycins (CPZs A–G). The process is reported to give Caprazene 'in high yield' from the crude natural product mixture [1]. This contrasts with the isolation of a single, pure caprazamycin component, which would be more complex and lower-yielding.

Distinct MraY Binding Mode

Class-level

Liposidomycin/caprazamycin class occupies unique MraY sub-pocket; distinct from capuramycin/mureidomycin

Class-level structural evidence; supports scaffold-specific design

X-ray crystallography 2.6–3.2 Å; MraY-inhibitor complexes

Evidence Dimension	Chemical yield from natural product mixture
Target Compound Data	Caprazene obtained in 'high yield'
Comparator Or Baseline	Isolation of individual caprazamycins (e.g., CPZ-B) from the same mixture: more complex, lower yielding
Quantified Difference	Not explicitly quantified, but described as a key advantage for accessing the core scaffold.
Conditions	Acid hydrolysis of CPZs A-G mixture followed by standard workup

Why This Matters

The high-yield generation of Caprazene from a complex mixture makes it a more practical and scalable entry point for synthesizing novel antimycobacterial agents compared to relying on the low-yield isolation of any single natural caprazamycin.

• [1] Takahashi Y, Igarashi M, Miyake T, Soutome H, Ishikawa K, Komatsuki Y, et al. Novel semisynthetic antibiotics from caprazamycins A–G: caprazene derivatives and their antibacterial activity. J Antibiot (Tokyo). 2013 Mar;66(3):171-8. View Source

High-Yield Isolation from Caprazamycin Mixture

The Caprazene derivative CPZEN-45 maintains significant activity against multidrug-resistant M. tuberculosis (MDR-TB) strains, with a reported MIC of 6.25 μg/mL [1][2]. This is a critical differentiator from many first-line TB drugs that lose efficacy against MDR strains.

High-Yield Scaffold Isolation

Reported method

Acid hydrolysis of caprazamycin A–G mixture; high-yield, stereochemical integrity preserved

Established preparation supports reproducible procurement

Patent and literature documented; Streptomyces sp. fermentation

Evidence Dimension	Antibacterial activity against MDR-TB
Target Compound Data	CPZEN-45 (Caprazene derivative): MIC of 6.25 μg/mL
Comparator Or Baseline	Not directly compared in the same source; standard-of-care drugs (e.g., Rifampin) are typically inactive against MDR-TB.
Quantified Difference	CPZEN-45 retains activity (MIC 6.25 μg/mL) against strains resistant to first-line agents.
Conditions	In vitro assay against multidrug-resistant M. tuberculosis clinical strains

Why This Matters

This demonstrates that Caprazene is a gateway to creating novel agents with a desired resistance profile—effective against MDR-TB—which is a major global health priority.

• [1] Salomon JJ, Galeron M, Schmitt F, Huang L, Zhang Y, Hickey AJ. Liquid chromatographic determination of CPZEN-45, a novel anti-tubercular drug, in biological samples. J Chromatogr B Analyt Technol Biomed Life Sci. 2013 Oct 15;938:86-91. View Source
• [2] Ishizaki Y, Hayashi C, Inoue K, Igarashi M, Takahashi Y, Pujari V, et al. Inhibition of the First Step in Synthesis of the Mycobacterial Cell Wall Core, Catalyzed by the GlcNAc-1-phosphate Transferase WecA, by the Novel Caprazamycin Derivative CPZEN-45. J Biol Chem. 2013 Oct 18;288(42):30309-19. View Source

Caprazene Research and Procurement Applications

SAR-Driven Anti-Tuberculosis Lead Optimization

Caprazene is the optimal starting material for medicinal chemistry programs aimed at discovering novel antimycobacterial agents. Its lack of intrinsic activity [1] and high-yield generation from natural product mixtures [2] make it a clean, scalable scaffold. Researchers can use it to synthesize diverse 1′′′-alkylamide, anilide, and ester derivatives to explore structure-activity relationships (SAR) and identify leads with improved potency, as demonstrated by the 4-fold increase in potency observed for CPZEN-45 over the natural product [3].

MAC Infection Therapeutic Development

For research focused on combating drug-resistant tuberculosis, Caprazene is the essential precursor for synthesizing CPZEN-45 and its analogs. These compounds are scientifically distinct from the parent caprazamycins, as they inhibit WecA rather than MraY [4]. This mechanism allows them to retain activity against MraY-overexpressing strains that are resistant to natural liponucleoside antibiotics, and against MDR-TB clinical isolates (MIC 6.25 μg/mL) [5][6], providing a targeted tool for resistance studies.

Overcoming Caprazamycin Resistance via Analog Design

Caprazene should be procured by groups developing inhibitors of WecA (Rv1302), a validated and essential drug target in M. tuberculosis [7]. Caprazene-derived CPZEN-45 is a proven inhibitor of this enzyme, which catalyzes the first step in the synthesis of the mycolylarabinogalactan core of the mycobacterial cell wall [4]. Using Caprazene as a starting point allows for the creation of focused chemical libraries to interrogate WecA function and optimize drug candidates against this clinically unexploited target.

Structure-Guided MraY Inhibitor Design

For industrial-scale antibiotic discovery and development, Caprazene's efficient production via acid hydrolysis of a caprazamycin mixture [2] offers a more practical and cost-effective route to a complex nucleoside scaffold than total synthesis or isolation of individual natural congeners. It serves as a key industrial intermediate for the scaled synthesis of diverse semisynthetic antibacterials targeting mycobacterial infections [8].

Application

Selection Property

Validation Focus

SAR-driven TB research

SAR baseline; no intrinsic activity

MIC endpoint screening against M. tuberculosis

M. avium complex research

Activity restoration via derivatization

MIC endpoint screening against M. avium complex

Resistance circumvention research

Activity retention against MraY-overexpressing strains

Resistance profile screening

Structure-guided MraY design

Caprazamycin-class scaffold geometry

Binding-site engagement validation

• [1] Takahashi Y, Igarashi M, Miyake T, Soutome H, Ishikawa K, Komatsuki Y, et al. Novel semisynthetic antibiotics from caprazamycins A–G: caprazene derivatives and their antibacterial activity. J Antibiot (Tokyo). 2013 Mar;66(3):171-8. View Source
• [2] Takahashi Y, Igarashi M, Miyake T, Soutome H, Ishikawa K, Komatsuki Y, et al. Novel semisynthetic antibiotics from caprazamycins A–G: caprazene derivatives and their antibacterial activity. J Antibiot (Tokyo). 2013 Mar;66(3):171-8. View Source
• [3] Takahashi Y, Igarashi M, Miyake T, Soutome H, Ishikawa K, Komatsuki Y, et al. Novel semisynthetic antibiotics from caprazamycins A–G: caprazene derivatives and their antibacterial activity. J Antibiot (Tokyo). 2013 Mar;66(3):171-8. Table 3. View Source
• [4] Ishizaki Y, Hayashi C, Inoue K, Igarashi M, Takahashi Y, Pujari V, et al. Inhibition of the First Step in Synthesis of the Mycobacterial Cell Wall Core, Catalyzed by the GlcNAc-1-phosphate Transferase WecA, by the Novel Caprazamycin Derivative CPZEN-45. J Biol Chem. 2013 Oct 18;288(42):30309-19. View Source
• [5] Ishizaki Y, Hayashi C, Inoue K, Igarashi M, Takahashi Y, Pujari V, et al. Inhibition of the First Step in Synthesis of the Mycobacterial Cell Wall Core, Catalyzed by the GlcNAc-1-phosphate Transferase WecA, by the Novel Caprazamycin Derivative CPZEN-45. J Biol Chem. 2013 Oct 18;288(42):30309-19. View Source
• [6] Salomon JJ, Galeron M, Schmitt F, Huang L, Zhang Y, Hickey AJ. Liquid chromatographic determination of CPZEN-45, a novel anti-tubercular drug, in biological samples. J Chromatogr B Analyt Technol Biomed Life Sci. 2013 Oct 15;938:86-91. View Source
• [7] Huszár S, Singh V, Polčicová A, Baráth P, Barrio MB, Lagrange S, et al. N-Acetylglucosamine-1-Phosphate Transferase, WecA, as a Validated Drug Target in Mycobacterium tuberculosis. Antimicrob Agents Chemother. 2017 Sep;61(11):e00969-17. View Source
• [8] EP1593684A1 - Caprazene as novel compound and derivatives thereof, and caprazol as novel compound and derivatives thereof. European Patent Application. View Source